N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide

• IUPAC Name: N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C14H12Cl3N3O2/c1-9-7-11(21)20(8-18-9)13(14(15,16)17)19-12(22)10-5-3-2-4-6-10/h2-8,13H,1H3,(H,19,22)
• InChI Key: MMZJOKITLIJYJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)C(C(Cl)(Cl)Cl)NC(=O)C2=CC=CC=C2
• Molecular Formula: C14H12Cl3N3O2
• Molecular Weight: 360.6 g/mol

Description

N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide, also known as TCEB, is a chemical compound that has been gaining attention in the scientific community for its potential applications in research. TCEB is a benzamide derivative that has been synthesized for its ability to inhibit the activity of a specific enzyme, known as HIF-1α. In

Mechanism of Action

N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide works by binding to the von Hippel-Lindau (VHL) protein, which is responsible for the degradation of HIF-1α. By binding to VHL, this compound stabilizes HIF-1α and prevents its degradation, thereby inhibiting its activity. This mechanism has been demonstrated in vitro and in vivo, and has been shown to be effective in reducing tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to inhibiting the activity of HIF-1α, this compound has been shown to induce apoptosis in cancer cells, reduce inflammation, and modulate the immune response. This compound has also been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide has several advantages for use in lab experiments. It is a potent inhibitor of HIF-1α, making it useful for studying the role of this transcription factor in cancer and other diseases. This compound is also relatively easy to synthesize and has a low toxicity profile, making it a safe and cost-effective compound for research. However, this compound has some limitations. Its stability in vivo is a concern, and further research is needed to determine its pharmacokinetics and pharmacodynamics.

Future Directions

There are several potential future directions for research on N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide. One area of interest is the development of this compound analogs that may have improved stability and efficacy. Another area of interest is the study of this compound in combination with other cancer therapies, such as chemotherapy and radiation. Additionally, further research is needed to determine the optimal dosing and administration of this compound in clinical trials. Overall, this compound has shown promise as a potential therapeutic agent for cancer and other diseases, and further research is needed to fully understand its potential.

Synthesis Methods

The synthesis of N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide involves a multi-step process that begins with the condensation of 4-methyl-6-oxypyrimidine-1-carboxylic acid with 2,2,2-trichloroethylamine. The resulting intermediate is then reacted with benzoyl chloride to form this compound. This synthesis method has been refined over the years to improve the yield and purity of this compound.

Scientific Research Applications

N-[2,2,2-trichloro-1-(4-methyl-6-oxopyrimidin-1-yl)ethyl]benzamide has been primarily used in scientific research to inhibit the activity of HIF-1α. HIF-1α is a transcription factor that plays a crucial role in the regulation of oxygen homeostasis. It is overexpressed in many types of cancer and is associated with tumor growth, angiogenesis, and metastasis. This compound has been shown to inhibit the activity of HIF-1α, thereby reducing tumor growth and metastasis in preclinical studies.